6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid)

• IUPAC Name: 6-(4-carboxy-2-phenylquinolin-6-yl)oxy-2-phenylquinoline-4-carboxylic acid
• InChI: InChI=1S/C32H20N2O5/c35-31(36)25-17-29(19-7-3-1-4-8-19)33-27-13-11-21(15-23(25)27)39-22-12-14-28-24(16-22)26(32(37)38)18-30(34-28)20-9-5-2-6-10-20/h1-18H,(H,35,36)(H,37,38)
• InChI Key: SIVYOWHMVQKMDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)OC4=CC5=C(C=C4)N=C(C=C5C(=O)O)C6=CC=CC=C6)C(=C2)C(=O)O
• Molecular Formula: C32H20N2O5
• Molecular Weight: 512.5 g/mol

Description

6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid), also known as OPAQ, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. OPAQ belongs to the family of quinolinecarboxylic acids and has been synthesized through a variety of methods. In

Mechanism of Action

The mechanism of action of 6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid) is not fully understood, but it is believed to involve the formation of a complex with metal ions or amyloid fibrils. This complex formation leads to changes in the fluorescence properties of 6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid), which can be used for detection or imaging purposes. In the case of anti-cancer activity, 6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid) has been shown to induce apoptosis in cancer cells through the activation of caspase enzymes.
Biochemical and Physiological Effects:
6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid) has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for biomedical applications. In addition, 6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid) has been shown to have anti-inflammatory and antioxidant properties, which could be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid) in lab experiments is its high sensitivity and selectivity for metal ions and amyloid fibrils. However, 6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid) has limited solubility in aqueous solutions, which can make it difficult to work with in certain applications. In addition, 6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid) can be expensive to synthesize, which can limit its use in large-scale experiments.

Future Directions

For 6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid) research include the development of derivatives with improved properties and the use of 6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid) in imaging and gas storage applications.

Synthesis Methods

6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid) can be synthesized through a variety of methods, including the reaction of 2-phenyl-4-quinolinecarboxylic acid with 1,3-dibromo-5,5-dimethylhydantoin, followed by dehydrohalogenation with potassium tert-butoxide. Another method involves the reaction of 2-phenyl-4-quinolinecarboxylic acid with 4,4'-dibromo-2,2'-bipyridine, followed by dehydrohalogenation with potassium tert-butoxide. Both methods result in the formation of 6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid) with high purity.

Scientific Research Applications

6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid) has been studied for its potential applications in various fields, including materials science, analytical chemistry, and biomedical research. In materials science, 6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid) has been used as a fluorescent probe for the detection of metal ions and as a building block for the synthesis of metal-organic frameworks. In analytical chemistry, 6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid) has been used as a chiral selector for the separation of enantiomers. In biomedical research, 6,6'-oxybis(2-phenyl-4-quinolinecarboxylic acid) has been studied for its potential as an anti-cancer agent and as a probe for the detection of amyloid fibrils.